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Compound of Interest

Compound Name: Metofluthrin

Cat. No.: B010177 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of

Metofluthrin Product Performance

Metofluthrin, a volatile pyrethroid insecticide, has emerged as a key active ingredient in a

variety of commercial spatial mosquito repellents. Its ability to create a protective vapor barrier

without direct skin application makes it a popular choice for personal and area protection. This

guide provides a head-to-head comparison of commercially available metofluthrin-based

products, supported by available experimental data, to aid researchers and professionals in

their evaluation and development of advanced vector control solutions.

Performance Data of Metofluthrin-Based
Commercial Products
Quantitative data on the efficacy of various metofluthrin-based products are often generated

using different experimental protocols, making direct comparisons challenging. The following

table summarizes available data from various studies, highlighting the product, its active

ingredient concentration, and reported efficacy. It is crucial to consider the varying

methodologies (detailed in the subsequent section) when interpreting these results.
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Product
Name

Active
Ingredient
(Metofluthri
n)
Concentrati
on

Product
Type

Reported
Efficacy

Mosquito
Species
Tested

Source

Off! Clip-on

Mosquito

Repellent

31.2% in

replaceable

cartridge

Wearable

fan-assisted

emanator

70-79%

protection for

>3 hours.[1]

Effective

knockdown

and mortality

at 0.3m, not

sustained at

greater

distances.

Aedes

albopictus,

Aedes

taeniorhynch

us, Aedes

aegypti

Field and

laboratory

studies

Deckmate®

Mosquito

Repellent

1.82% w/w

(200 mg per

strip)

Passive

paper strip

emanator

Claimed to

repel biting

mosquitoes

for up to 36

hours.[2]

Not specified

in all sources

Product label

and EPA

documents[3]

[4]

SumiOne®

Resin Net
5.6% w/w

Passive resin

sheet

emanator

Effective for

30 days.[5]

Mosquitoes

(general)

Manufacturer

information

SumiOne®

8.0 Resin

Plate

8.0% w/w

Passive resin

plate

emanator

Effective for

100 days.[6]

Mosquitoes

(general)

Manufacturer

information
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Passive

Metofluthrin

Emanator

10% w/w

Passive

impregnated

net

90%

reduction in

mosquito

landings;

60.2%

reduction in

total adult Ae.

aegypti.[7][8]

Aedes

aegypti

Randomized

field trial

Note: The efficacy of spatial repellents can be significantly influenced by environmental factors

such as wind, temperature, and humidity, as well as the target mosquito species and its

resistance profile.

Experimental Protocols for Efficacy Evaluation
The evaluation of metofluthrin-based spatial repellents involves a range of laboratory and

field-based experimental protocols. Standardization of these methods is crucial for accurate

and comparable results. The World Health Organization (WHO) provides guidelines for the

efficacy testing of spatial repellents, which form the basis for many of these protocols.

Key Experimental Methodologies:
Human Landing Catches (HLC): This is a common method for assessing the reduction in

mosquito landings on human volunteers. Typically, trained volunteers expose a part of their

body (e.g., forearm or lower leg) and count the number of mosquitoes that land on the

exposed skin over a specific period. The percentage reduction in landings in the presence of

the repellent product compared to a control (no repellent) is calculated. Ethical

considerations are paramount in these studies.

Experimental Hut Studies: These studies are conducted in controlled or semi-field conditions

using specially designed huts that mimic human dwellings. Mosquitoes are released, and

their entry, exit, feeding behavior, and mortality are monitored in huts with and without the

repellent product. This method allows for the evaluation of the product's effect on mosquito

behavior in a more realistic setting.
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Cage Tests: In laboratory settings, mosquitoes are placed in cages at varying distances from

the repellent product. The knockdown and mortality rates are recorded over time to assess

the product's insecticidal and spatial activity. This method is useful for determining the

effective range of a product.[9][10][11]

Wind Tunnel Assays: To evaluate the performance of repellents under controlled airflow

conditions, wind tunnels are used. Mosquitoes are released at one end of the tunnel, and an

attractant (e.g., CO2 or a human volunteer) is placed at the other end, with the repellent

product positioned in between. The ability of the repellent to disrupt the mosquitoes' host-

seeking behavior is measured.

High-Throughput Screening Systems (HITSS): These are automated laboratory systems

designed for rapid screening of the toxicity and behavioral effects of repellents on

mosquitoes. They can be used to efficiently evaluate multiple active ingredients and

formulations.

Visualizing Methodologies and Mechanisms
To better understand the complex processes involved in the evaluation and action of

metofluthrin-based products, the following diagrams have been generated using Graphviz.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.researchgate.net/publication/286924778_OFF_Clip-on_Repellent_Device_With_Metofluthrin_Tested_on_Aedes_aegypti_Diptera_Culicidae_for_Mortality_at_Different_Time_Intervals_and_Distances
https://www.researchgate.net/publication/285235253_OFF_Clip-on_tested_against_Aedes_aegypti_with_multiple_treatment_times_and_distances
https://pubmed.ncbi.nlm.nih.gov/26668103/
https://www.benchchem.com/product/b010177?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Testing Phase

Data Collection & Analysis

Metofluthrin Product
(e.g., Emanator, Clip-on)

Exposure to Repellent

Test Mosquitoes
(Species, Age, Physiological State)

Control Group
(No Repellent)

Controlled Environment
(Temp, Humidity, Airflow)

Landing/Biting Counts

Knockdown/Mortality Rates

Behavioral Observations
(e.g., Flight pattern)

Statistical Analysis
(% Reduction, etc.)

Click to download full resolution via product page

Caption: Experimental workflow for evaluating Metofluthrin-based repellents.
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Caption: Mechanism of action of Metofluthrin on mosquito neurons.
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Key Comparison Attributes

Metofluthrin-Based Products

Passive Emanators Active (Fan-Assisted)
Emanators
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Personal Space
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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based-commercial-products]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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